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Compound Name: Xylose-5-13C

Cat. No.: B12403728

Get Quote

Executive Summary
Xylose-5-13C (D-Xylose labeled at the C5 position) is a high-value stable isotope tracer

essential for Metabolic Flux Analysis (MFA), specifically for elucidating the non-oxidative branch

of the Pentose Phosphate Pathway (PPP) and xylose metabolism in engineered microbial

strains. While chemically robust compared to phosphorylated sugars, its utility relies on precise

isotopic enrichment (>99 atom % 13C). Improper storage leads to hygroscopic clumping,

microbial degradation in solution, and potential chemical drift via non-enzymatic browning

(Maillard reaction). This guide defines the "Gold Standard" protocols for preserving reagent

integrity from receipt to experimental application.

Part 1: Chemical Profile & Isotopic Criticality
The Molecule
Xylose is an aldopentose. In the 5-13C isotopologue, the terminal hydroxymethyl carbon is

replaced with Carbon-13. This specific labeling pattern is strategic: unlike uniformly labeled (

) xylose, the 5-13C variant allows researchers to track the specific fate of the carbon skeleton's
"tail" as it shuffles through transketolase and transaldolase reactions.
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Feature Specification

Chemical Formula

C

C

H

O

Molecular Weight
~151.13 g/mol (approx. +1 Da over natural

Xylose)

Physical State White to off-white crystalline powder

Solubility
Highly soluble in water (~550 g/L); sparingly

soluble in ethanol

Hygroscopicity Moderate to High (Critical storage factor)

The Cost of Degradation
Unlike generic D-xylose, which is inexpensive, Xylose-5-13C represents a significant

investment. "Degradation" in this context rarely means total chemical destruction; rather, it

refers to:

Isotopic Dilution: Contamination with natural abundance carbon sources.

Physical Alteration: Moisture absorption leading to "syruping," making precise gravimetric

quantification impossible.

Biological Consumption: If stored in solution, microbes rapidly consume the tracer, altering

the apparent isotopic enrichment.

Part 2: Stability Factors & Causality
Hygroscopicity & Hydrolysis
Xylose is hygroscopic.[1] Upon exposure to ambient humidity, the crystal lattice absorbs water.
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Causality: Water absorption acts as a plasticizer, lowering the glass transition temperature (

). This leads to caking.

Risk: While water doesn't break the C-13 bond, it introduces weighing errors. A 10 mg

sample that has absorbed 5% water effectively contains only 9.5 mg of tracer, skewing flux

calculations by 5%.

The Maillard Reaction Risk
Xylose is a reducing sugar. In the presence of amine-containing compounds (amino acids,

proteins, Tris buffers) and heat, it undergoes the Maillard reaction.

Mechanism: The carbonyl group of the acyclic xylose condenses with the nucleophilic amino

group.

Observation: Yellowing or browning of the solution.

Prevention: Never store Xylose-5-13C in amine-based buffers (Tris, Glycine) for extended

periods. Use Phosphate or HEPES if buffering is required.

Microbial Instability
Sugar solutions are universal growth media.

Risk: At room temperature, a non-sterile Xylose-5-13C solution can support bacterial growth

within hours. Bacteria will selectively metabolize the sugar, releasing

CO

and reducing the concentration of the tracer.

Part 3: Storage & Handling Protocols[3]
The "Gold Standard" Storage Workflow
This workflow ensures the reagent remains anhydrous and chemically pure.
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1. Receipt of Reagent
(Ambient or Ice Pack)

2. Thermal Equilibration
(Allow to reach Room Temp

before opening)

Prevents condensation
on cold crystals

3. Desiccation
(Store in desiccator cabinet
for 24h if seal compromised)

If moisture suspected

4. Aliquoting
(Weigh into single-use

portions in dry environment)

Minimize headspace

5. Long-Term Storage
(-20°C or 4°C, Dark,

Desiccated Container)

Seal with Parafilm

6. Experimental Use
(Reconstitute immediately

before use)

Do not refreeze
solutions

Click to download full resolution via product page

Figure 1: Decision matrix for the receipt, handling, and long-term storage of stable isotope-

labeled carbohydrates.
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Protocol: Handling Solids
Equilibration: Upon removing the vial from cold storage (-20°C or 4°C), allow it to sit at room

temperature for 30 minutes before breaking the seal.

Reasoning: Opening a cold vial in humid air causes immediate condensation on the

hygroscopic sugar. This water is trapped once resealed, catalyzing degradation.

Aliquoting: If the total quantity exceeds single-experiment requirements, aliquot the powder

into pre-weighed, amber glass vials with Teflon-lined caps.

Environment:[2][3] Perform this in a glove box or a low-humidity room if possible.

Sealing: Wrap caps with Parafilm® to ensure a hermetic seal.

Protocol: Solution Preparation (Just-in-Time)
Rule: Never store Xylose-5-13C in solution for >24 hours unless frozen at -80°C.

Solvent: Use LC-MS grade water or sterile Milli-Q water.

Sterilization: If the solution must be kept for cell culture (24-48h), filter-sterilize using a 0.22

µm PVDF syringe filter.

Note: Do not autoclave Xylose solutions with phosphate buffers or amino acids; this

triggers caramelization/Maillard reactions.

Quenching: For metabolic flux experiments, ensure the tracer solution is fresh. Old solutions

may contain breakdown products (furfural) that inhibit cell growth.

Part 4: Application Context (Metabolic Flux
Analysis)
Xylose-5-13C is primarily used to investigate the Pentose Phosphate Pathway (PPP) and the

Phosphoketolase Pathway. The position of the label (C5) is critical for distinguishing between

different cleavage mechanisms.
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Pathway Visualization
The following diagram illustrates how Xylose-5-13C enters metabolism and where the label

distributes.

Xylose-5-13C
(Extracellular)

Xylose
(Intracellular)

Transport Xylulose-5-P
(Labeled at C5)

Xylose Isomerase
(XI)

G3P
(Glyceraldehyde-3-P)

Transketolase
(C5 label moves)

Phosphoketolase
(PK)

Fructose-6-P
Transaldolase

Acetyl-P

PK Cleavage
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Figure 2: Metabolic entry of Xylose-5-13C. The label fate (C5) helps distinguish between the

standard PPP (Transketolase activity) and the Phosphoketolase pathway (direct cleavage).

Quality Control (Self-Validation)
Before running a costly bioreactor experiment, validate the reagent:

Visual Check: The powder should be free-flowing. Clumps indicate moisture ingress.

LC-MS Verification: Run a small standard.

M+0 (Natural): Should be <1%.[2]

M+1 (Labeled): Should be >99%.

Retention Time: Must match natural D-Xylose exactly. Shifted peaks suggest degradation

to furfural or xylulose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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